Cas no 2098119-20-9 ((1-cyclopentyl-3-(thiophen-3-yl)-1H-pyrazol-5-yl)methanol)

• Product Name: (1-cyclopentyl-3-(thiophen-3-yl)-1H-pyrazol-5-yl)methanol
• CAS No: 2098119-20-9
• MF: C₁₃H₁₆N₂OS
• MW: 248.343941688538
• CID: 5728966
• PubChem ID: 121211173
• Update Time: 2023-10-27

(1-cyclopentyl-3-(thiophen-3-yl)-1H-pyrazol-5-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (1-cyclopentyl-3-(thiophen-3-yl)-1H-pyrazol-5-yl)methanol
• F2198-1036
• AKOS026721277
• (2-cyclopentyl-5-thiophen-3-ylpyrazol-3-yl)methanol
• 2098119-20-9
• 1H-Pyrazole-5-methanol, 1-cyclopentyl-3-(3-thienyl)-

• Inchi： 1S/C13H16N2OS/c16-8-12-7-13(10-5-6-17-9-10)14-15(12)11-3-1-2-4-11/h5-7,9,11,16H,1-4,8H2
• InChI Key： HFQGDDXBLYPBMB-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1C=C(CO)N(C2CCCC2)N=1

Computed Properties

• Exact Mass: 248.09833431g/mol
• Monoisotopic Mass: 248.09833431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 66.3Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Boiling Point: 403.9±35.0 °C(Predicted)
• pka: 14.31±0.10(Predicted)